Cas no 42198-10-7 (1,2-PropanediaMine, N1-(2-fluorophenyl)-2-Methyl-)

1,2-PropanediaMine, N1-(2-fluorophenyl)-2-Methyl- structure
42198-10-7 structure
Product Name:1,2-PropanediaMine, N1-(2-fluorophenyl)-2-Methyl-
CAS No:42198-10-7
MF:C10H15FN2
MW:182.237905740738
CID:831623
Update Time:2026-04-29

1,2-PropanediaMine, N1-(2-fluorophenyl)-2-Methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-PropanediaMine, N1-(2-fluorophenyl)-2-Methyl-
    • N<sup>1</sup>-(2-Fluorophenyl)-2-methyl-1,2-propanediamine
    • Inchi: InChI=1S/C10H15FN2/c1-10(2,12)7-13-9-6-4-3-5-8(9)11/h3-6,13H,7,12H2,1-2H3
    • InChI Key: RCJGBMORGSVYDY-UHFFFAOYSA-N
    • SMILES: CC(C)(CNC1=CC=CC=C1F)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
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